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Compound of Interest

Compound Name: Styrylacetic acid

Cat. No.: B7808751

Get Quote

As a Senior Application Scientist, I have structured this guide to move beyond basic Safety

Data Sheet (SDS) compliance. For researchers and drug development professionals,

understanding the causality behind chemical handling is just as critical as the steps

themselves.

trans-Styrylacetic acid (also known as 4-Phenyl-3-butenoic acid) is a highly versatile

compound. It serves as a key intermediate in the synthesis of anti-inflammatory and analgesic

agents and functions as a mechanism-based inhibitor of Peptidylglycine α-hydroxylating

monooxygenase (). However, its conjugated double bond and acidic moiety make it highly

reactive, necessitating strict operational and disposal protocols to prevent oxidative

degradation, personnel exposure, and environmental contamination.

Physicochemical & Hazard Profile
To design a self-validating safety protocol, we must first understand the quantitative thresholds

and hazard classifications of the material.
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Property / Hazard Quantitative Data / Details Operational Implication

Chemical Name trans-Styrylacetic acid
Ensure precise nomenclature

on all waste manifests.

CAS Number 1914-58-5

Required for regulatory

tracking and EHS

documentation.

Molecular Weight 162.19 g/mol

Relevant for stoichiometric

calculations in organic

synthesis.

Melting Point 84 – 89 °C

Solid at room temperature;

poses a significant dust

inhalation risk.

Storage Temperature 0 – 8 °C

Must be refrigerated to prevent

oxidative degradation of the

double bond.

GHS Hazards H315, H319, H335

Irritant to skin, eyes, and

respiratory tract. Mandates

strict PPE.

Incompatibilities Strong oxidizing agents

Must be strictly segregated in

waste streams to prevent

exothermic reactions.

Data sourced from 1[1] and 2[2].

Operational Handling & Storage Protocols
Causality: The alkene (double bond) in trans-styrylacetic acid is susceptible to oxidation.

Exposure to ambient oxygen, light, or excess heat can lead to polymerization or degradation,

compromising the ≥ 99% purity required for sensitive biochemical assays and potentially

generating more irritating byproducts (1)[1].

Step-by-Step Handling Methodology:
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Atmospheric Control: Always open the container in a well-ventilated fume hood. Before

resealing, purge the headspace with an inert gas (nitrogen or argon) to displace oxygen (3)

[3].

Temperature Control: Immediately return the sealed container to a dedicated chemical

refrigerator set between 0 – 8 °C[1].

PPE Requirements: Wear standard nitrile gloves (compliant with EN 374), a buttoned lab

coat, and OSHA-compliant safety goggles (29 CFR 1910.133). If handling outside a fume

hood, a particulate respirator is mandatory to avoid inhaling the irritating dust (2)[2].

Spill Response & Containment Protocol
Causality: Sweeping dry powder aggressively can aerosolize particles, leading to immediate

respiratory tract irritation (H335) and potential chemical conjunctivitis (4)[4].

Step-by-Step Spill Methodology:

Evacuation & Assessment: Isolate the spill area. Ensure local exhaust ventilation is running

at maximum capacity.

Don PPE: Upgrade to a HEPA-filtered particulate respirator if dust is visible in the air.

Containment: Do NOT use water to wash the spill, as this risks flushing the biologically active

chemical into municipal drains (2)[2].

Collection: Use a HEPA-filtered vacuum. If a vacuum is unavailable, carefully cover the spill

with a damp, inert absorbent (like sand) to suppress dust before sweeping it up with a non-

sparking tool (4)[4].

Transfer: Place all collected material into a chemically compatible, sealable container for

hazardous waste processing.

Proper Disposal Procedures
Causality: trans-Styrylacetic acid is an environmental hazard if introduced into aquatic

ecosystems. Furthermore, its reactivity with oxidizing agents means it must be strictly
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segregated in waste streams to prevent exothermic reactions in the laboratory's waste

accumulation area.

Step-by-Step Disposal Methodology:

Solid Waste Segregation: Collect all unreacted powder, contaminated gloves, and cleanup

materials (e.g., damp sand). Place them into a dedicated, heavy-duty polyethylene or glass

hazardous waste container. Do not use metal containers if there is a risk of catalytic

degradation.

Liquid Waste (Solvent) Handling: If the acid was dissolved in organic solvents (e.g., DMSO,

methanol) during your assay, collect the effluent in a designated organic waste carboy. Verify

whether the solvent is halogenated or non-halogenated and segregate accordingly. Critical:

Never mix this waste stream with nitric acid or other strong oxidizing agents (4)[4].

Labeling & Documentation: Affix a compliant hazardous waste label to the container

immediately upon adding the first drop/gram of waste. The label must explicitly state:

Chemical Name: trans-Styrylacetic Acid

CAS Number: 1914-58-5

Hazards: Irritant (Skin/Eye/Respiratory)

Final Transfer: Keep the waste container in a secondary containment tray in a cool, well-

ventilated satellite accumulation area. Transfer the sealed, labeled containers to your

institution's Environmental Health and Safety (EHS) department or an approved commercial

waste disposal plant within the regulatory timeframe (3)[3].

Spill & Disposal Workflow Visualization
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Workflow for the safe containment and disposal of trans-Styrylacetic acid.
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Sigma-Aldrich - trans-Styrylacetic acid 96% (1914-58-5)
Cole-Parmer - Material Safety D

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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